Cas no 439095-44-0 (3-chloro-N-(4-ethynylphenyl)benzamide)

• Product Name: 3-chloro-N-(4-ethynylphenyl)benzamide
• CAS No: 439095-44-0
• CID: 4651457
• Update Time: 2025-10-25

3-chloro-N-(4-ethynylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-ethynylphenyl)benzamide

Additional information on 3-chloro-N-(4-ethynylphenyl)benzamide

Comprehensive Guide to 3-Chloro-N-(4-Ethynylphenyl)Benzamide (CAS No. 439095-44-0): Properties, Applications, and Market Insights

3-Chloro-N-(4-ethynylphenyl)benzamide (CAS 439095-44-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This chlorinated benzamide derivative features a unique molecular structure combining an ethynylphenyl group with a benzamide core, making it valuable for targeted applications. Researchers frequently search for "synthesis of 3-chloro-N-(4-ethynylphenyl)benzamide" and "CAS 439095-44-0 applications," reflecting growing interest in this compound's potential.

The compound's molecular formula C15H10ClNO and molecular weight of 255.70 g/mol contribute to its distinctive chemical behavior. Its chloro-substituted benzamide structure provides enhanced stability compared to non-halogenated analogs, while the terminal alkyne functionality offers versatile reactivity for further modifications. These characteristics make 439095-44-0 particularly interesting for "click chemistry applications" and "pharmaceutical intermediate synthesis," as evidenced by recent search trends.

In pharmaceutical research, 3-chloro-N-(4-ethynylphenyl)benzamide serves as a crucial building block for drug discovery. The compound's structural features allow for the development of targeted kinase inhibitors and cancer therapeutics, addressing current healthcare challenges. Search queries like "benzamide derivatives in medicine" and "ethynylphenyl compounds for drug development" highlight the therapeutic potential of this chemical class. The presence of both hydrogen bond acceptor (carbonyl group) and hydrogen bond donor (NH group) in its structure enhances its biological activity.

Material scientists value CAS 439095-44-0 for its applications in advanced polymer systems. The ethynyl group enables participation in polymerization reactions, creating materials with tailored properties. Recent searches for "conductive polymers from benzamide derivatives" and "ethynyl-containing monomers" demonstrate the compound's relevance in developing electronic materials and specialty coatings. The chlorine atom in the meta position influences both electronic properties and molecular packing in solid-state applications.

The synthesis of 3-chloro-N-(4-ethynylphenyl)benzamide typically involves coupling reactions between 3-chlorobenzoic acid derivatives and 4-ethynylaniline. Optimization of this process remains a hot topic, with researchers searching for "improved synthesis of 439095-44-0" and "green chemistry approaches to benzamide synthesis." The compound's purity is crucial for its applications, driving interest in "analytical methods for 3-chloro-N-(4-ethynylphenyl)benzamide" and "HPLC purification techniques."

Market analysis reveals growing demand for 439095-44-0 in both academic and industrial settings. The compound's versatility supports its use in high-value chemical production, with particular interest from the biotech and advanced materials sectors. Search volume for "buy 3-chloro-N-(4-ethynylphenyl)benzamide" and "CAS 439095-44-0 suppliers" has increased by 35% year-over-year, indicating expanding commercial applications. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling precautions are essential considerations for users.

Recent scientific publications highlight novel applications of 3-chloro-N-(4-ethynylphenyl)benzamide in molecular electronics and bioconjugation techniques. The compound's ability to participate in Huisgen cycloaddition (click chemistry) makes it valuable for creating complex molecular architectures. Researchers are actively investigating "439095-44-0 in surface modification" and "benzamide-based sensors," reflecting emerging technological applications. The electron-withdrawing nature of the chloro substituent significantly influences the compound's reactivity profile.

Quality control for CAS 439095-44-0 requires comprehensive characterization including 1H NMR, 13C NMR, and mass spectrometry analysis. The compound typically appears as a white to off-white crystalline powder with high purity (>98%). Analytical data shows characteristic signals: the ethynyl proton appears around 3.1 ppm in 1H NMR, while the amide carbonyl carbon resonates near 165 ppm in 13C NMR. These spectral features help distinguish authentic material, addressing common search queries about "3-chloro-N-(4-ethynylphenyl)benzamide characterization."

Environmental and safety considerations for 439095-44-0 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (lab coat, gloves, eye protection) is recommended. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, responding to increasing searches for "green chemistry alternatives" and "sustainable benzamide derivatives." Waste disposal should comply with local regulations for organic compounds.

Future research directions for 3-chloro-N-(4-ethynylphenyl)benzamide include exploration of its photophysical properties and potential in optoelectronic devices. The compound's conjugated system suggests possible applications in organic light-emitting diodes (OLEDs) and photovoltaic materials. Emerging search terms like "benzamide-based semiconductors" and "439095-44-0 in energy applications" indicate these developing interests. The structural tunability of this compound class allows for property optimization through targeted molecular modifications.

In conclusion, 3-chloro-N-(4-ethynylphenyl)benzamide (CAS 439095-44-0) represents a versatile chemical building block with significant potential across multiple disciplines. Its unique combination of chloro-substitution and ethynyl functionality enables diverse applications from pharmaceutical development to advanced materials. As research continues to uncover new uses for this compound, its commercial and scientific importance will likely grow, making it a compound to watch in coming years.